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Compound of Interest

Compound Name: 2,6-Dichloro-4-fluorobenzaldehyde

Cat. No.: B1424262 Get Quote

An In-Depth Technical Guide to 2,6-Dichloro-4-fluorobenzaldehyde for Advanced Research

Introduction: A Versatile Halogenated Aromatic
Aldehyde
2,6-Dichloro-4-fluorobenzaldehyde is a highly functionalized aromatic compound of

significant interest in the fields of medicinal chemistry, agrochemical synthesis, and materials

science.[1] Its structure, featuring a reactive aldehyde group and a strategically halogenated

phenyl ring, makes it a valuable synthetic intermediate. The presence of two chlorine atoms

flanking the aldehyde and a fluorine atom at the para position dramatically influences the

molecule's electronic properties and reactivity, offering a unique scaffold for the synthesis of

complex target molecules.[1][2] This guide provides a comprehensive overview of its physical

and chemical properties, synthesis, reactivity, and safe handling, tailored for professionals in

research and development.

Physicochemical and Structural Properties
The identity and purity of a chemical intermediate are paramount in synthesis. 2,6-Dichloro-4-
fluorobenzaldehyde is characterized by a specific set of physical and spectroscopic properties

that confirm its structure and quality. The compound is typically a solid at room temperature.[3]
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Below is a diagram illustrating the core structure of 2,6-Dichloro-4-fluorobenzaldehyde,

highlighting its key functional components.

Key Transformations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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